Cas no 126-73-8 (Tributyl phosphate)

• Product Name: Tributyl phosphate
• CAS No: 126-73-8
• MF: C₁₂H₂₇O₄P
• MW: 266.314145326614
• MDL: MFCD00009436
• CID: 36165
• PubChem ID: 24849766
• Update Time: 2026-05-14

Tributyl phosphate Chemical and Physical Properties

Names and Identifiers

• Tributyl phosphate
• ANTIFOAM T
• AURORA KA-1641
• BUTYL PHOSPHATE
• N-BUTYL-O-PHOSPHORIC ACID
• N-BUTYL PHOSPHATE
• N-TRIBUTYL PHOSPHATE
• PHOSPHORIC ACID TRIBUTYL ESTER
• PHOSPHORIC ACID TRI-N-BUTYL ESTER
• TBP
• TRI-N-BUTYL ORTHOPHOSPHATE
• TRI-N-BUTYL PHOSPHATE
• Butyl phosphate, ((BuO)3PO)
• Butyl phosphate, tri-
• Celluphos 4
• Disflamoll TB
• Kronitex TBP
• mcs2495
• Tributyl phosphate & Triphenyl phosphate
• Tributyl phosphate (TBP)
• Tributylphosphate Solution
• 1-Carbamoyl-7-diaethylamino-3,4-dihydroxy-phenoxazinylium,Chlorid
• 1-carbamoyl-7-diethylamino-3,4-dihydroxy-phenoxazinylium,chloride
• Celestin blue
• Celestin blue B
• CELESTINE BLUE
• Coreine Blue B
• Coreine RR No. 65
• Gallo Sky Blue B
• Gallo Sky Blue S
• TBP
• Tri-n-butylphosphate1000µg
• Kx-66
• TBPA
• tributyl
• Tributyle
• Phos-Ad 100
• celluphos4
• disflamolltb
• Tributylphosphate
• Tributylphosphat
• Tributilfosfato
• Tributylfosfaat
• Tributyle (phosphate de)
• Phosphoric acid, tributyl ester
• Tributoxyphosphine oxide
• Tri-N-butylphosphate
• Tributylfosfat
• Tributylfosfat [Czech]
• Tributylfosfaat [Dutch]
• Tributylphosphat [German]
• Tributilfosfato [Italian]
• UNII
• (2S)-6-[[1-[2-[2-[2-[3-Acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethoxy]ethoxy]ethyl]tri

• MDL： MFCD00009436
• Inchi： 1S/C74H124N18O34/c1-45(97)75-58-64(104)61(101)54(41-93)123-70(58)119-29-25-115-21-17-111-13-9-88-37-49(78-82-88)33-86(34-50-38-89(83-79-50)10-14-112-20-24-118-28-32-122-73-67-74(110,92(67)48(4)100)68(107)57(44-96)126-73)8-6-5-7-53(69(108)109)87(35-51-39-90(84-80-51)11-15-113-18-22-116-26-30-120-71-59(76-46(2)98)65(105)62(102)55(42-94)124-71)36-52-40-91(85-81-52)12-16-114-19-23-117-27-31-121-72-60(77-47(3)99)66(106)63(103)56(43-95)125-72/h37-40,53-68,70-73,93-96,101-107,110H,5-36,41-44H2,1-4H3,(H,75,97)(H,76,98)(H,77,99)(H,108,109)/t53-,54?,55?,56?,57?,58?,59?,60?,61?,62?,63?,64?,65?,66?,67?,68?,70?,71?,72?,73?,74?,92?/m0/s1
• InChI Key： NNTIOFPMSAGRKD-CXVYPMOTSA-N
• SMILES： O1C([H])(C([H])([H])O[H])C([H])(C2(C([H])(C1([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])N1C([H])=C(C([H])([H])N(C([H])([H])C3=C([H])N(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC4([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O4)O[H])O[H])N([H])C(C([H])([H])[H])=O)N=N3)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N(C([H])([H])C3=C([H])N(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC4([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O4)O[H])O[H])N([H])C(C([H])([H])[H])=O)N=N3)C([H])([H])C3=C([H])N(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC4([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O4)O[H])O[H])N([H])C(C([H])([H])[H])=O)N=N3)N=N1)N2C(C([H])([H])[H])=O)O[H])O[H]
• BRN： 1710584

Computed Properties

• Exact Mass: 266.16500
• Monoisotopic Mass: 1808.852733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 44
• Heavy Atom Count: 126
• Rotatable Bond Count: 62
• Complexity: 3050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -14.2
• Topological Polar Surface Area: 664
• Molecular Weight: 1809.9g/mol

Experimental Properties

• Color/Form: Colorless almost odourless liquid.
• Density: 0.979 g/mL at 25 °C(lit.)
• Melting Point: −79 °C (lit.)
• Boiling Point: 180-183 °C/22 mmHg(lit.)
• Flash Point: Fahrenheit: 293 ° f
  Celsius: 145 ° c
  
• Refractive Index: n20/D 1.424(lit.)
• Solubility: water: soluble1ml in 165ml water
• Water Partition Coefficient: 0.6 g/100 mL
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. May be water sensitive.
• PSA: 54.57000
• LogP: 4.54460
• Sensitiveness: Sensitive to humidity
• Merck: 14,9618
• Vapor Pressure: 27 mmHg ( 178 °C)
  7.3 mmHg ( 150 °C)
• FEMA: 3038
• Solubility: It is slightly soluble in water, and 165ml of water can dissolve 1ml of tributyl phosphate. It can be miscible with a variety of organic solvents.

Tributyl phosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H351
• Warning Statement： P281
• Hazardous Material transportation number：UN 1208 3/PG 2
• WGK Germany：2
• Hazard Category Code： 20/22-38-40
• Safety Instruction： S36/37-S46-S45-S36/37/39-S16-S53
• RTECS：TC7700000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 3.0 g/kg (Smyth, Carpenter)
• TSCA：Yes
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R22; R38; R40
• Packing Group：I; II; III
• Hazard Level：6.1

Related Categories

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